Cas no 2049-94-7 ((3-Methylbutyl)benzene)

• Product Name: (3-Methylbutyl)benzene
• CAS No: 2049-94-7
• MF: C₁₁H₁₆
• MW: 148.244743347168
• MDL: MFCD00008948
• CID: 263603
• PubChem ID: 87572668
• Update Time: 2025-08-05

(3-Methylbutyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,(3-methylbutyl)-
• (3-Methylbutyl)benzene
• 3-methylbutylbenzene
• ISOAMYLBENZENE
• 1-isopentylbenzene
• Benzene,isopentyl
• Isopentylbenzene
• Isopentyl-benzol
• CS-0204895
• 2049-94-7
• InChI=1/C11H16/c1-10(2)8-9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H
• Benzene, isopentyl-
• 3-methyl-butyl-benzene
• MFCD00008948
• NS00026646
• DTXSID30174465
• UNII-D6FF9OY109
• 3-Methyl-1-phenylbutane
• EN300-20073
• iso-Pentylbenzene
• D91368
• NSC62142
• XNXIYYFOYIUJIW-UHFFFAOYSA-N
• NSC 62142
• M0656
• D6FF9OY109
• Isoamylbenzol
• FT-0634003
• 1-Phenyl-3-methylbutane
• NSC-62142
• Isopentylbenzene, >=97.0%
• EINECS 218-075-5
• AKOS005216204
• Benzene, (3-methylbutyl)-
• 2-Methyl-4-phenylbutane
• DB-045246
• DTXCID8096956

• MDL： MFCD00008948
• Inchi： 1S/C11H16/c1-10(2)8-9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
• InChI Key： XNXIYYFOYIUJIW-UHFFFAOYSA-N
• SMILES： C(C)(C)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 148.12500
• Monoisotopic Mass: 148.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 88.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.854 g/mL at 20 °C(lit.)
• Melting Point: -44.72°C (estimate)
• Boiling Point: 199°C
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• Refractive Index: n20/D 1.486
• PSA: 0.00000
• LogP: 3.27520
• Solubility: Not determined
• Vapor Pressure: 0.7±0.2 mmHg at 25°C

(3-Methylbutyl)benzene Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• WGK Germany：3
• Safety Instruction： S23-S24/25
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on (3-Methylbutyl)benzene

Introduction to (3-Methylbutyl)benzene (CAS No. 2049-94-7)

Chemical Overview: (3-Methylbutyl)benzene, also known as cumene, is a chemical compound with the CAS registry number 2049-94-7. It is an aromatic hydrocarbon derivative, specifically a methyl-substituted benzene derivative. The compound is widely recognized for its role in the production of phenol and acetone through the Hock process. This process involves the catalytic decomposition of cumene hydroperoxide, a byproduct of its oxidation. The compound's structure consists of a benzene ring attached to a tert-butyl group, making it a key intermediate in various industrial applications.

Chemical Structure and Properties: The molecular formula of (3-Methylbutyl)benzene is C10H14, and its molecular weight is approximately 138.21 g/mol. The compound exists as a colorless liquid at room temperature, with a boiling point of around 56°C (133°F) and a melting point of approximately -95°C (-143°F). Its density is about 0.88 g/cm³, which is less than water, indicating that it is immiscible in water but soluble in organic solvents such as ethanol and ether.

Synthesis and Applications: The synthesis of (3-Methylbutyl)benzene typically involves the alkylation of benzene using propylene in the presence of an acid catalyst, such as aluminum chloride. This reaction is part of the broader class of Friedel-Crafts alkylation reactions. The resulting product, cumene, is then used to produce phenol and acetone via the Hock process, which has been an industrial cornerstone for over a century.

Environmental Impact and Safety: Despite its widespread industrial use, (3-Methylbutyl)benzene poses certain environmental and safety concerns. It is classified as a flammable liquid, requiring careful handling to prevent ignition hazards. Additionally, exposure to high concentrations can cause irritation to the eyes, skin, and respiratory system. Proper ventilation and personal protective equipment are essential when working with this compound.

Recent Research and Innovations: Recent studies have explored alternative methods for the synthesis and application of (3-Methylbutyl)benzene to enhance efficiency and reduce environmental impact. For instance, researchers have investigated the use of zeolite-based catalysts to improve the selectivity and yield in Friedel-Crafts alkylation reactions. Furthermore, advancements in catalytic processes have enabled the production of phenol and acetone with higher purity levels, minimizing waste generation.

Market Trends and Future Prospects: The global demand for (3-Methylbutyl)benzene continues to grow due to its critical role in producing phenol derivatives used in pharmaceuticals, agrochemicals, and specialty chemicals. Emerging markets in Asia-Pacific are driving this demand, particularly in countries like China and India, where the chemical industry is rapidly expanding. Innovations in green chemistry are expected to further bolster the sustainability of cumene production processes.